Cas no 2097859-92-0 (4-[(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)methyl]-N-propylbenzamide)

• Product Name: 4-[(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)methyl]-N-propylbenzamide
• CAS No: 2097859-92-0
• MF: C₁₉H₁₉N₃O₂S
• MW: 353.438062906265
• CID: 5460009
• Update Time: 2025-07-17

4-[(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)methyl]-N-propylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-[(4-oxo-2-sulfanylidene-4aH-quinazolin-3-yl)methyl]-N-propylbenzamide
• CID 156592875
• 4-[(1,4-Dihydro-4-oxo-2-thioxo-3(2H)-quinazolinyl)methyl]-N-propylbenzamide
• 4-[(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)methyl]-N-propylbenzamide

• Inchi： 1S/C19H19N3O2S/c1-2-11-20-17(23)14-9-7-13(8-10-14)12-22-18(24)15-5-3-4-6-16(15)21-19(22)25/h3-10,15H,2,11-12H2,1H3,(H,20,23)
• InChI Key： WHXPFTOGOZTRKA-UHFFFAOYSA-N
• SMILES： S=C1N=C2C=CC=CC2C(N1CC1C=CC(C(NCCC)=O)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 645
• XLogP3: 3
• Topological Polar Surface Area: 93.9

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.08±0.20(Predicted)

Additional information on 4-[(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)methyl]-N-propylbenzamide

Comprehensive Overview of 4-[(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)methyl]-N-propylbenzamide (CAS No. 2097859-92-0)

4-[(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)methyl]-N-propylbenzamide, identified by its CAS No. 2097859-92-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the tetrahydroquinazoline family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a sulfanylidene group and a propylbenzamide moiety enhances its potential as a scaffold for drug development, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. Researchers are increasingly exploring compounds like 4-[(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)methyl]-N-propylbenzamide due to their unique structural features, which may offer solutions for undruggable targets. The compound's quinazoline core is particularly noteworthy, as it mimics natural substrates in metabolic pathways, making it a promising candidate for kinase inhibitors and anti-inflammatory agents.

The synthesis of CAS No. 2097859-92-0 involves multi-step organic reactions, including cyclization and functional group transformations, to achieve high purity and yield. Its molecular weight and logP value suggest favorable drug-likeness, aligning with Lipinski's Rule of Five, a critical benchmark in pharmacokinetics. These properties make it a valuable subject for structure-activity relationship (SAR) studies, which are pivotal in optimizing therapeutic efficacy.

From an SEO perspective, this compound intersects with trending queries such as "quinazoline derivatives in drug discovery", "sulfanylidene group applications", and "small-molecule scaffolds for cancer therapy". These keywords reflect the growing interest in targeted therapies and fragment-based drug design, areas where 4-[(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)methyl]-N-propylbenzamide could play a transformative role. Additionally, its CAS number is frequently searched by chemical suppliers and research institutions, underscoring its commercial and academic relevance.

Beyond its pharmaceutical potential, this compound is also studied for its chemical stability and solubility profiles, which are critical for formulation development. Recent publications highlight its compatibility with nanocarrier systems, a hot topic in drug delivery optimization. Such applications align with the broader industry shift toward nanomedicine and sustainable chemistry, addressing challenges like bioavailability and environmental impact.

In conclusion, 4-[(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)methyl]-N-propylbenzamide (CAS No. 2097859-92-0) represents a versatile and innovative compound with broad implications for medicinal chemistry and biotechnology. Its structural complexity and functional adaptability position it at the forefront of next-generation therapeutics, resonating with both scientific and industrial stakeholders. As research progresses, this compound is poised to answer pressing questions in disease mechanisms and therapeutic intervention, making it a cornerstone of modern drug discovery pipelines.